Ethyl 2-(3-methoxybenzoyl)butanoate
Overview
Description
Chemical Reactions Analysis
Ethyl 2-(3-methoxybenzoyl)butanoate may be involved in various chemical reactions. For instance, it may participate in stereoselective ketonization-olefination of indoles, Lewis base catalyzed hydrosilylation and sequential reactions, asymmetric hydrogenation, and organocatalytic reduction by trichlorosilane .Physical And Chemical Properties Analysis
Ethyl 2-(3-methoxybenzoyl)butanoate is a colorless liquid . It is less dense than water and is slightly soluble in water but more soluble in organic solvents such as alcohols, ethers, and chloroform . The boiling point and other physical properties are not specified in the search results.Scientific Research Applications
Biomedical Research: COVID-19 Diagnosis
Ethyl 2-(3-methoxybenzoyl)butanoate has been investigated for its potential use in the diagnosis of COVID-19. A study introduced a design for detecting ethyl butanoate traces in dry exhaled breath, which could serve as a platform for diagnosing COVID-19. The design involved one-dimensional photonic crystals and showed high sensitivity to changes in ethyl butanoate concentration, suggesting its utility in rapid and accurate disease diagnosis .
Food Industry: Flavor Enhancement
In the food industry, Ethyl 2-(3-methoxybenzoyl)butanoate is recognized for its value as a flavor chemical. It is naturally present in many fermented foods and is used to resemble fruity tones in various products. The compound has a distinctive flavor described as pineapple-, passion fruit–, and strawberry-like, making it a sought-after additive for enhancing or maintaining the flavor profile of food items .
Analytical Chemistry: Sensor Development
The compound’s properties have been utilized in the development of sensors for analytical purposes. Specifically, a novel sensor design based on one-dimensional photonic crystals was proposed for monitoring ethyl butanoate concentration. This sensor could be particularly useful for environmental monitoring and quality control in various industries .
Pharmaceutical Testing: Reference Standards
Ethyl 2-(3-methoxybenzoyl)butanoate is used in pharmaceutical testing as a high-quality reference standard. Its well-defined properties make it suitable for ensuring the accuracy and reliability of analytical methods used in pharmaceutical research and quality assurance .
Safety and Hazards
Ethyl 2-(3-methoxybenzoyl)butanoate should be handled with care. It is recommended to avoid contact with skin and eyes, and not to breathe its dust, fume, gas, mist, vapors, or spray . It should be kept away from heat, sparks, open flames, and hot surfaces . It should be handled under inert gas and protected from moisture .
properties
IUPAC Name |
ethyl 2-(3-methoxybenzoyl)butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-4-12(14(16)18-5-2)13(15)10-7-6-8-11(9-10)17-3/h6-9,12H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHACBSHOBOWKJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)C1=CC(=CC=C1)OC)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(3-methoxybenzoyl)butanoate | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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